Cas no 107549-27-9 (2-Fluoro-3-methylbenzylmagnesium bromide, 0.25 M in 2-MeTHF)

• Product Name: 2-Fluoro-3-methylbenzylmagnesium bromide, 0.25 M in 2-MeTHF
• CAS No: 107549-27-9
• MF: C₈H₈BrFMg
• MW: 227.356525421143
• MDL: MFCD11553260
• CID: 5166492
• Update Time: 2026-03-04

2-Fluoro-3-methylbenzylmagnesium bromide, 0.25 M in 2-MeTHF Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methylbenzylmagnesium bromide
• 2-Fluoro-3-methylbenzylmagnesium bromide, 0.25 M in 2-MeTHF

• MDL： MFCD11553260
• Inchi： 1S/C8H8F.BrH.Mg/c1-6-4-3-5-7(2)8(6)9;;/h3-5H,1H2,2H3;1H;/q;;+1/p-1
• InChI Key： PHBDSHMUQUZUTM-UHFFFAOYSA-M
• SMILES： C(C1C=CC=C(C)C=1F)[Mg]Br

2-Fluoro-3-methylbenzylmagnesium bromide, 0.25 M in 2-MeTHF Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Fluoro-3-methylbenzylmagnesium bromide, 0.25 M in 2-MeTHF

2-Fluoro-3-methylbenzylmagnesium bromide, 0.25 M in 2-MeTHF: A Versatile Grignard Reagent for Modern Organic Synthesis

In the realm of organometallic chemistry, 2-Fluoro-3-methylbenzylmagnesium bromide (CAS No. 107549-27-9) has emerged as a highly valuable Grignard reagent for synthetic applications. This compound, typically supplied as a 0.25 M solution in 2-methyltetrahydrofuran (2-MeTHF), offers unique reactivity patterns that make it indispensable in pharmaceutical intermediates, material science, and specialty chemical synthesis.

The growing demand for fluorinated organic compounds in drug discovery has significantly increased the relevance of this reagent. With its benzylmagnesium bromide core and strategic fluoro and methyl substitutions at the 2- and 3-positions respectively, it enables precise construction of complex molecular architectures. The choice of 2-MeTHF as solvent enhances both the stability and reactivity of the reagent compared to traditional ethereal solvents.

Recent advances in sustainable chemistry have highlighted the advantages of 2-Fluoro-3-methylbenzylmagnesium bromide solutions. The 2-MeTHF solvent, derived from renewable resources, aligns with green chemistry principles while maintaining excellent reaction performance. This combination addresses two critical concerns in modern laboratories: reaction efficiency and environmental impact.

From a synthetic perspective, this Grignard reagent demonstrates remarkable versatility. It participates efficiently in nucleophilic additions to carbonyl compounds, enabling the formation of new carbon-carbon bonds with precise stereochemical control. The fluoro substituent introduces valuable electronic effects that can modulate both reactivity and the physicochemical properties of resulting products, making it particularly useful in medicinal chemistry applications.

The stability of 0.25 M 2-Fluoro-3-methylbenzylmagnesium bromide in 2-MeTHF represents another significant advantage. This concentration provides optimal balance between handling safety and reaction scalability, while the solvent system ensures extended shelf life under proper storage conditions. These characteristics make it particularly attractive for industrial-scale applications where reagent consistency is paramount.

In pharmaceutical research, this reagent has found particular utility in the synthesis of fluorinated drug candidates. The incorporation of fluorine atoms into bioactive molecules often enhances metabolic stability, membrane permeability, and target binding affinity. As such, 2-Fluoro-3-methylbenzylmagnesium bromide serves as a key building block for innovative therapeutic agents addressing current medical challenges.

The handling and application of this reagent benefit from modern air-free techniques and moisture-sensitive reaction setups. While traditional Grignard reagents require strict anhydrous conditions, the 2-MeTHF solution formulation offers improved handling characteristics without compromising reactivity. This makes it accessible to a broader range of synthetic chemists working under various laboratory conditions.

Quality control aspects of 2-Fluoro-3-methylbenzylmagnesium bromide solutions have seen significant advancements. Modern analytical techniques including quantitative NMR and titration methods ensure precise concentration determination, while rigorous impurity profiling guarantees consistent performance across batches. These quality assurances are particularly critical for applications in regulated industries such as pharmaceuticals.

From a safety perspective, the 0.25 M concentration in 2-MeTHF provides an optimal balance between reactivity and handling safety. This concentration range minimizes exothermic risks during standard operations while maintaining sufficient reactivity for most synthetic applications. The solvent's higher boiling point compared to diethyl ether also contributes to safer handling profiles.

The future outlook for 2-Fluoro-3-methylbenzylmagnesium bromide appears promising as research into fluorinated compounds continues to expand. With increasing interest in fluorine-containing materials for electronic applications and advanced polymers, the demand for specialized fluorinated building blocks like this reagent is expected to grow substantially in coming years.

In conclusion, 2-Fluoro-3-methylbenzylmagnesium bromide, 0.25 M in 2-MeTHF represents a sophisticated tool for modern synthetic chemistry. Its unique combination of fluorine substitution, methyl group effects, and benzylic reactivity, coupled with the advantages of 2-MeTHF solvent, positions it as a versatile reagent addressing current challenges in medicinal chemistry, materials science, and sustainable chemical synthesis.